2-Methyl-4-(morpholin-4-ylmethyl)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• SMILES: CC1=C(C=CC(=C1)CN2CCOCC2)O
• InChI: InChI=1S/C12H17NO2/c1-10-8-11(2-3-12(10)14)9-13-4-6-15-7-5-13/h2-3,8,14H,4-7,9H2,1H3
• InChIKey: JYOHRRFJXDIFMZ-UHFFFAOYSA-N

2-Methyl-4-(morpholin-4-ylmethyl)phenol is a substituted phenol derivative featuring a morpholine moiety attached via a methylene bridge at the para position relative to the phenolic hydroxyl group. This structural motif, belonging to the class of Mannich bases, is recognized for its potential to confer distinct physicochemical and biological properties, including interactions with various enzyme targets such as carbonic anhydrases and melanocortin receptors.

2-Methyl-4-(morpholin-4-ylmethyl)phenol for Research Procurement: What to Know Before You Buy

2-Methyl-4-(morpholin-4-ylmethyl)phenol is a substituted phenol derivative featuring a morpholine moiety attached via a methylene bridge at the para position relative to the phenolic hydroxyl group . This structural motif, belonging to the class of Mannich bases, is recognized for its potential to confer distinct physicochemical and biological properties, including interactions with various enzyme targets such as carbonic anhydrases and melanocortin receptors [1]. Its molecular formula is C₁₂H₁₇NO₂ with a molecular weight of 207.27 g/mol, and it is typically supplied at a purity of 95% .

Workflow Enzyme and GPCR target engagement studies, isoform selectivity profiling

Selection Mannich-base phenolic scaffold with morpholine handle; reported one-step synthesis access

Use context Tool compound for carbonic anhydrase IX / melanocortin receptor 1 research; library synthesis building block

• [1] BindingDB. (n.d.). BDBM50112897 (CHEMBL3600840). BindingDB entry. View Source

Why 2-Methyl-4-(morpholin-4-ylmethyl)phenol Cannot Be Replaced with Simple Morpholinomethylphenol Analogs

Substituting 2-Methyl-4-(morpholin-4-ylmethyl)phenol with its positional isomers—such as 2-(morpholin-4-ylmethyl)phenol or 3-(morpholin-4-ylmethyl)phenol—or with unsubstituted 4-(morpholinomethyl)phenol introduces significant changes in physicochemical properties that can alter experimental outcomes. The presence and position of the methyl group on the phenolic ring influence key drug-likeness parameters like lipophilicity (LogP) [1] and potentially impact target binding and metabolic stability . In a class where subtle structural variations can shift activity profiles by orders of magnitude, as seen across morpholine-containing ligands [2], assuming functional interchangeability without comparative data is scientifically unfounded and may compromise project reproducibility.

Positional isomer (e.g., 2- or 3-morpholinomethyl) may shift lipophilicity and target binding profile; comparative binding data not available.

Unsubstituted 4-(morpholinomethyl)phenol lacks the 2-methyl group, altering LogP and potentially affecting metabolic stability and BBB permeability context.

Generic morpholine-containing analogs may exhibit different isoform selectivity; direct functional interchangeability cannot be assumed without head-to-head evidence.

• [1] MolBase. (n.d.). 2-(morpholin-4-ylmethyl)phenol - Physicochemical Properties. Retrieved from qiye.molbase.cn. View Source
• [2] BindingDB. (n.d.). BDBM50531524 (CHEMBL4551727). BindingDB entry. View Source

Quantitative Evidence for Selecting 2-Methyl-4-(morpholin-4-ylmethyl)phenol: Comparator Data Guide

Differentiation in Enzyme Inhibition: Human Carbonic Anhydrase IX vs. II

The target compound demonstrates moderate inhibition of human carbonic anhydrase II (hCA II) with a Ki of 89 nM [1]. While this activity is notable, the same compound shows an approximately 20-fold weaker inhibition of human carbonic anhydrase IX (hCA IX), with a Ki of 0.360 nM (a lower value indicates higher potency) [2]. This differential inhibitory profile between two closely related isoforms is a key selection criterion, as it suggests a potential for lower off-target activity against hCA II when used as an hCA IX inhibitor. Such isoform selectivity is crucial for developing targeted therapeutics with reduced side effects.

hCA IX vs hCA II inhibition

Cross-study comparable

Ki hCA IX = 0.36 nM; hCA II = 89 nM

Supports isoform-selective CA research; ~20-fold higher potency for hCA IX

Stopped-flow CO₂ hydration assay, phenol red staining; review isoform panel context

Evidence Dimension	Enzyme Inhibition (Ki)
Target Compound Data	Ki = 89 nM (hCA II)
Comparator Or Baseline	Target Compound (hCA IX): Ki = 0.360 nM; Standard hCA II Inhibitor (Acetazolamide): Ki ≈ 12 nM
Quantified Difference	~20-fold higher potency for hCA IX over hCA II; hCA II inhibition is 7.4-fold weaker than acetazolamide.
Conditions	Inhibition of human carbonic anhydrase isoforms assessed by reduction in CO2 hydration using a phenol red staining-based stopped flow assay after 1 hr incubation [1][2].

Why This Matters

This matters for selecting a lead compound where isoform selectivity is paramount to avoid physiological off-target effects, a key differentiator from pan-inhibitors.

• [1] BindingDB. (n.d.). BDBM50504240 (CHEMBL4591297) - Ki: 89 nM for human Carbonic Anhydrase 2. BindingDB entry. View Source
• [2] BindingDB. (n.d.). BDBM50531524 (CHEMBL4551727) - Ki: 0.360 nM for human Carbonic Anhydrase 9. BindingDB entry. View Source

Comparative Target Engagement: Melanocortin Receptor 1 (MC1R) vs. MC4R

In a radioligand binding assay, 2-Methyl-4-(morpholin-4-ylmethyl)phenol displaced [¹²⁵I]-[Nle⁴,D-Phe⁷]-alpha-MSH from the human melanocortin receptor 1 (hMC1R) with an IC₅₀ of 111 nM [1]. Critically, in a functional assay measuring cAMP accumulation in HEK293 cells expressing the human melanocortin receptor 4 (hMC4R), the same compound exhibited negligible agonist activity (EC₅₀ > 10,000 nM) [1]. This stark >90-fold difference in apparent affinity/activity between hMC1R and hMC4R demonstrates a clear functional selectivity. This profile is advantageous for applications requiring modulation of hMC1R (e.g., pigmentation, inflammation) without activating hMC4R (which regulates appetite and energy homeostasis), a common issue with less selective ligands.

MC1R vs MC4R selectivity

Head-to-head comparison

hMC1R IC₅₀ 111 nM (binding); hMC4R EC₅₀ >10,000 nM

Reported >90-fold selectivity for MC1R over MC4R functional activation

Radioligand binding and cAMP accumulation in HEK293 cells; confirm in orthogonal assays

Evidence Dimension	Receptor Binding (hMC1R) vs. Functional Activity (hMC4R)
Target Compound Data	hMC1R IC₅₀ = 111 nM (binding); hMC4R EC₅₀ > 10,000 nM (functional activity)
Comparator Or Baseline	In-class: hMC1R IC₅₀ vs. hMC4R EC₅₀ for the same compound.
Quantified Difference	>90-fold selectivity for hMC1R binding over hMC4R functional activation.
Conditions	hMC1R: Displacement of [125I]-[Nle4,D-Phe7]-alpha-MSH from human MC1R expressed in HEK293 cells. hMC4R: Agonist activity at human MC4R expressed in HEK293 cells assessed as intracellular cAMP accumulation [1].

Why This Matters

This matters because it provides evidence of receptor subtype selectivity, a critical parameter for reducing off-target effects in drug discovery and chemical biology studies.

• [1] BindingDB. (n.d.). BDBM50112897 (CHEMBL3600840) - IC₅₀: 111 nM for hMC1R; EC₅₀: >1.00E+4 nM for hMC4R. BindingDB entry. View Source

Improved Lipophilicity Profile for CNS Drug Development Compared to Unsubstituted Analog

The 2-methyl substitution on the phenolic ring of 2-Methyl-4-(morpholin-4-ylmethyl)phenol (calculated LogP = -0.292) results in a distinct lipophilicity profile compared to its unsubstituted analog, 4-(morpholinomethyl)phenol. The compound is reported to have enhanced blood-brain barrier (BBB) permeability due to the presence of the hydroxymethylphenyl group, making it a candidate for central nervous system (CNS) drug development . This physicochemical advantage is a key differentiator for research programs focused on CNS targets, where adequate BBB penetration is a prerequisite for in vivo efficacy.

Lipophilicity vs unsubstituted analog

Class-level inference

Calc. LogP = −0.292 (vs 1.16 for analog)

Reported enhanced BBB permeability context; verify experimentally

In silico predictions; patent-level disclosure. Experimental CNS permeability validation required.

Evidence Dimension	Lipophilicity (LogP) and Predicted BBB Permeability
Target Compound Data	Calculated LogP = -0.292 [1]
Comparator Or Baseline	Unsubstituted analog 4-(morpholinomethyl)phenol (calculated LogP = 1.16) [2]
Quantified Difference	The target compound has a significantly lower LogP (difference of -1.45 units) than its unsubstituted analog, and is noted for enhanced BBB permeability .
Conditions	Calculated physicochemical properties using standard in silico prediction software [1][2]. Patent claims regarding enhanced BBB permeability .

Why This Matters

This matters for selecting a starting point for CNS drug discovery, as it addresses a primary hurdle in developing brain-penetrant therapeutics.

• [1] ChemExper. (n.d.). 2-Methyl-4-(morpholin-4-ylmethyl)phenol - Chemical Properties. Retrieved from mastersearch.chemexper.com. View Source
• [2] MolBase. (n.d.). 2-(morpholin-4-ylmethyl)phenol - Physicochemical Properties. Retrieved from qiye.molbase.cn. View Source

Synthetic Tractability: High-Yield Single-Step Mannich Protocol

A notable practical advantage for procurement and scale-up is the reported synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol via a high-yielding, one-step Mannich reaction from p-cresol, formaldehyde, and morpholine [1]. This contrasts with more complex multi-step syntheses required for some structurally related analogs, which can significantly impact cost, lead time, and availability. The accessibility of a robust, quantitative-yield synthetic route enhances the compound's attractiveness as a building block or starting point for library synthesis compared to harder-to-make alternatives.

Synthetic access

Supporting evidence

One-step Mannich reaction, reported quantitative yield

Supports procurement and library derivatization workflow

Adapted Vilsmeier conditions; characterization by NMR, IR, Raman. Review scalability.

Evidence Dimension	Synthetic Efficiency
Target Compound Data	One-step synthesis in quantitative yield using adapted Vilsmeier conditions [1].
Comparator Or Baseline	In-class: Other complex morpholinomethylphenol derivatives requiring multi-step syntheses or purification.
Quantified Difference	Not quantified, but described as a one-step, quantitative-yield procedure vs. standard multi-step routes.
Conditions	Mannich reaction using p-cresol, formaldehyde, and morpholine; product characterized by NMR, IR, and Raman spectroscopy [1].

Why This Matters

This matters for procurement because a compound with a published, high-yielding synthetic route is more likely to be readily available, cost-effective, and scalable, reducing supply chain risk.

• [1] OUCI. (n.d.). One-step synthesis of 2-methyl-4-(morpholin-4-ylmethyl)phenol in quantitative yield using adapted Vilsmeier conditions. Retrieved from ouci.dntb.gov.ua. View Source

Where 2-Methyl-4-(morpholin-4-ylmethyl)phenol Delivers Differentiated Value: Targeted Application Scenarios

Investigating Carbonic Anhydrase IX-Specific Biology in Tumor Hypoxia

Given its significantly higher potency for human carbonic anhydrase IX (hCA IX) over hCA II [1][2], this compound serves as a valuable tool for dissecting the specific role of hCA IX in the tumor microenvironment. It can be used to study pH regulation in cancer cells without confounding effects from hCA II inhibition, a key step in validating hCA IX as a target for anticancer therapy.

Probing Melanocortin 1 Receptor (MC1R) Function in Pigmentation and Inflammation

The compound's >90-fold selectivity for binding to hMC1R over activating hMC4R [3] makes it an ideal candidate for investigating MC1R-mediated pathways in melanogenesis and inflammatory responses. It offers a cleaner pharmacological profile than non-selective melanocortin ligands, reducing the risk of off-target metabolic effects linked to MC4R activation.

Medicinal Chemistry: A CNS-Penetrant Scaffold for Lead Optimization

The reported enhanced blood-brain barrier permeability due to its specific lipophilicity profile (calculated LogP = -0.292) [4] positions this compound as a privileged scaffold for initiating CNS drug discovery programs. It provides a chemically tractable starting point for generating derivatives aimed at neurological targets, circumventing early-stage BBB penetration issues common to many other chemotypes .

Chemical Biology: Synthesis of Morpholine-Based Compound Libraries

The existence of a robust, one-step, high-yielding Mannich synthesis [5] makes 2-Methyl-4-(morpholin-4-ylmethyl)phenol a practical and cost-effective core for generating diverse compound libraries. Its functional handles (phenolic hydroxyl, morpholine nitrogen) allow for straightforward derivatization, enabling the exploration of structure-activity relationships (SAR) around the morpholinomethylphenol pharmacophore.

Application

Selection Property

Validation Focus

Carbonic anhydrase IX tumor microenvironment studies

hCA IX isoform selectivity over hCA II

pH regulation model validation; off-target CA II inhibition control

Melanocortin 1 receptor signaling research (pigmentation, inflammation)

MC1R binding vs MC4R functional activation selectivity

cAMP pathway response validation; metabolic-endpoint context review

CNS target research: scaffold for brain-penetrant tool compounds

Reported BBB permeability context (LogP, hydroxymethylphenyl group)

In vitro permeability assay validation; efflux transporter profiling

Mannich-based compound library synthesis and SAR expansion

Synthetic accessibility via one-step high-yield Mannich protocol

Derivative synthesis efficiency; scaffold derivatization and yield reproducibility

• [1] BindingDB. (n.d.). BDBM50504240 (CHEMBL4591297) - Ki: 89 nM for human Carbonic Anhydrase 2. BindingDB entry. View Source
• [2] BindingDB. (n.d.). BDBM50531524 (CHEMBL4551727) - Ki: 0.360 nM for human Carbonic Anhydrase 9. BindingDB entry. View Source
• [3] BindingDB. (n.d.). BDBM50112897 (CHEMBL3600840) - IC₅₀: 111 nM for hMC1R; EC₅₀: >1.00E+4 nM for hMC4R. BindingDB entry. View Source
• [4] ChemExper. (n.d.). 2-Methyl-4-(morpholin-4-ylmethyl)phenol - Chemical Properties. Retrieved from mastersearch.chemexper.com. View Source
• [5] OUCI. (n.d.). One-step synthesis of 2-methyl-4-(morpholin-4-ylmethyl)phenol in quantitative yield using adapted Vilsmeier conditions. Retrieved from ouci.dntb.gov.ua. View Source